Cas no 164991-86-0 (Orcinol gentiobioside)

Orcinol gentiobioside is a phenolic glycoside compound consisting of orcinol linked to a gentiobiose disaccharide. It is of interest in phytochemistry and natural product research due to its presence in certain lichens and plants. The compound exhibits potential biological activities, including antioxidant and antimicrobial properties, making it a subject of study in pharmacological and biochemical applications. Its glycosidic structure enhances solubility and stability compared to free orcinol, facilitating its use in experimental settings. Orcinol gentiobioside serves as a valuable reference standard in analytical chemistry for the identification and quantification of similar phenolic glycosides in complex matrices.

Orcinol gentiobioside structure

Product Name:Orcinol gentiobioside

CAS No:164991-86-0

MF:C₁₉H₂₈O₁₂

MW:448.418427467346

CID:200138

PubChem ID:10411370

Update Time:2025-05-28

Orcinol gentiobioside Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside,3-hydroxy-5-methylphenyl 6-O-b-D-glucopyranosyl-
- Orcinol gentiobioside
- ANACARDOSIDE
- 164991-86-0
- CS-0032137
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-methylphenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
- HY-N4123
- MS-28118
- Orcinolgentiobioside
- AKOS037514762
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-{[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-methylphenoxy)oxan-2-yl]methoxy}oxane-3,4,5-triol
- DA-76452
- Inchi： 1S/C19H28O12/c1-7-2-8(21)4-9(3-7)29-19-17(27)15(25)13(23)11(31-19)6-28-18-16(26)14(24)12(22)10(5-20)30-18/h2-4,10-27H,5-6H2,1H3/t10-,11-,12-,13-,14+,15+,16-,17-,18-,19-/m1/s1
- InChI Key： XZPNBJLXZMBECP-SKYGPZSASA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC1C=C(C=C(C)C=1)O

Computed Properties

Exact Mass: 448.15807632 g/mol
Monoisotopic Mass: 448.15807632 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 566
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 199
Molecular Weight: 448.4
XLogP3: -2.4

Experimental Properties

Color/Form: Powder
Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 117-120 ºC
Solubility: Slightly soluble (22 g/l) (25 º C),

Orcinol gentiobioside Pricemore >>

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